2,4-dibromo-N-(2-hydroxyethyl)benzamide

• Molecular Formula: C9H9Br2NO2
• Molecular Weight: 322.98 g/mol
• IUPAC Name: 2,4-dibromo-N-(2-hydroxyethyl)benzamide
• InChI: InChI=1S/C9H9Br2NO2/c10-6-1-2-7(8(11)5-6)9(14)12-3-4-13/h1-2,5,13H,3-4H2,(H,12,14)
• InChI Key: SUZIFZHZOBQURN-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Br)Br)C(=O)NCCO

Description

2,4-Dibromo-N-(2-hydroxyethyl)benzamide is a brominated benzamide derivative characterized by two bromine substituents at the 2- and 4-positions of the aromatic ring and a 2-hydroxyethyl group attached to the benzamide nitrogen. This compound combines halogenated aromatic properties with the hydrogen-bonding capacity of the hydroxyethyl moiety, making it a candidate for applications in medicinal chemistry, material science, or as an intermediate in organic synthesis.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogs and Substituent Effects

The table below summarizes key analogs and their distinguishing features:

Compound Name	Substituents on Benzamide Ring	Functional Groups on N-Side Chain	Key Properties/Applications	References
2,4-Dibromo-N-(2-hydroxyethyl)benzamide	2-Br, 4-Br	2-Hydroxyethyl	Potential halogen bonding, intermediate	Inferred
4-Bromo-N-(2-nitrophenyl)benzamide	4-Br	2-Nitrophenyl	Crystallographic studies, nitro group reactivity
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-Me	2-Hydroxy-1,1-dimethylethyl	N,O-bidentate directing group for C–H activation
2,4-Dihydroxy-N-(2-hydroxyethyl)benzamide	2-OH, 4-OH	2-Hydroxyethyl	Laccase-mediated cross-coupling reactions
4-Bromo-N-[2-(dimethylamino)ethyl]benzamide	4-Br	2-(Dimethylamino)ethyl	Amine functionality for solubility modulation
5-(4-Fluorophenyl)-2,3-dihydroxy-N-(2-hydroxyethyl)benzamide	2-OH, 3-OH, 5-(4-FPh)	2-Hydroxyethyl	Fluorine-enhanced bioactivity (PDB ligand)

Key Observations:

• Halogenation vs. Hydroxylation : Bromine atoms increase molecular weight and hydrophobicity compared to hydroxylated analogs (e.g., 2,4-dihydroxy derivative in ). Bromine’s electron-withdrawing effect may also alter electronic properties, influencing reactivity in coupling reactions or binding interactions.
• Side-Chain Functionality: The 2-hydroxyethyl group enhances hydrogen-bonding capacity, similar to compounds used in laccase-mediated cross-coupling (e.g., ).
• Biological Relevance : Fluorinated analogs () exhibit enhanced binding in enzyme pockets due to fluorine’s electronegativity, suggesting brominated versions like the target compound may similarly interact with halogen-binding pockets in proteins.

Physicochemical Properties

• Molecular Weight and Solubility: The target compound’s molecular weight (~323 g/mol, estimated for C₉H₈Br₂NO₂) exceeds that of non-brominated analogs (e.g., 189 g/mol for 3-ethynyl-N-(2-hydroxyethyl)benzamide ). Bromine substituents likely reduce aqueous solubility compared to hydroxylated derivatives (e.g., 2,4-dihydroxy analog in ), but the hydroxyethyl group may mitigate this through hydrogen bonding.
• Thermal Stability : Brominated benzamides generally exhibit higher melting points than hydroxylated analogs due to stronger van der Waals interactions .